N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-nitrobenzamide hydrochloride

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3-nitrobenzamide;hydrochloride
• InChI: InChI=1S/C20H22N4O5S.ClH/c1-22(2)10-11-23(19(25)13-6-5-7-14(12-13)24(26)27)20-21-17-15(28-3)8-9-16(29-4)18(17)30-20;/h5-9,12H,10-11H2,1-4H3;1H
• InChI Key: GUZXVRKTILEOBD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC(=C2S1)OC)OC)C(=O)C3=CC(=CC=C3)[N+](=O)[O-].Cl
• Molecular Formula: C20H23ClN4O5S
• Molecular Weight: 466.9 g/mol

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-nitrobenzamide hydrochloride is a useful research compound. Its molecular formula is C20H23ClN4O5S and its molecular weight is 466.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Evaluation

• Antitumor Agents and Hypoxic Cell Cytotoxicity : A series of compounds, including those with nitrobenzamide structures, have been prepared and evaluated for their cytotoxicity under hypoxic conditions, demonstrating potential as hypoxia-selective cytotoxins for tumor treatment (Palmer et al., 1996).
• Novel Derivatives of Benzothiazoles : Derivatives of benzothiazoles have been synthesized, highlighting their cytostatic activities against various malignant human cell lines, suggesting potential applications in cancer therapy (Racané et al., 2006).

Synthesis Techniques

• Synthetic Technology of Nitrobenzylamine : Research has been conducted on the synthesis of N,N-Dimethyl-4-nitrobenzylamine, showcasing a method with high yield and potential applications in medicine and chemical fields (Wang Ling-ya, 2015).

Reactions and Functionalization

• Reductive Chemistry of Cytotoxins : Studies on the reductive chemistry of certain cytotoxins have provided insights into their potential activation and toxic effects under hypoxic conditions, relevant for targeting hypoxic tumor cells (Palmer et al., 1995).
• Functionalization of Benzoxazole Compounds : Electrochemical studies on benzoxazole compounds have explored their behaviors and determinations, offering pathways for quantitative analysis and potential pharmaceutical applications (Zeybek et al., 2009).